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Compound of Interest

Compound Name: Tetratriacontane-d70

Cat. No.: B15127751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Tetratriacontane-d70, a deuterated long-chain alkane. It is intended to assist researchers,

scientists, and drug development professionals in sourcing this compound and understanding

its application as an internal standard in quantitative analytical methodologies.

Introduction to Tetratriacontane-d70
Tetratriacontane-d70 (Perdeuteriotetratriacontane) is a stable isotope-labeled version of the

C34 straight-chain alkane, tetratriacontane. In this molecule, all 70 hydrogen atoms have been

replaced with deuterium atoms. This isotopic substitution results in a molecule that is

chemically almost identical to its non-labeled counterpart but has a significantly higher

molecular weight. This property makes it an excellent internal standard for quantitative analysis

using mass spectrometry-based techniques, such as Gas Chromatography-Mass Spectrometry

(GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2]

In drug development and other research fields, accurate quantification of analytes in complex

matrices is crucial. The use of a deuterated internal standard, such as Tetratriacontane-d70,

in an approach known as isotope dilution mass spectrometry (IDMS), is considered a gold-

standard method for achieving high accuracy and precision.[1][3] The internal standard is

added at a known concentration to samples at an early stage of preparation and is used to

correct for analyte loss during sample processing and for variations in instrument response.[3]

[4]
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Commercial Availability of Tetratriacontane-d70
Several specialized chemical suppliers offer Tetratriacontane-d70. The following table

summarizes the product specifications from various vendors to facilitate comparison.

Supplier
Catalog
Number

Available
Quantities

Isotopic
Enrichment

CAS Number

CDN Isotopes D-7215 0.1 g, 0.25 g 99 atom % D 1219805-47-6

CymitQuimica 3U-D7215 100 mg, 250 mg 99 atom % D 1219805-47-6

LGC Standards CDN-D-7215 0.1 g, 0.25 g Not specified 1219805-47-6

MedChemExpres

s
HY-W269867S Inquiry required Not specified 1219805-47-6

Principles of Isotope Dilution Mass Spectrometry
(IDMS)
Isotope Dilution Mass Spectrometry is a powerful technique for highly accurate and precise

quantitative analysis. The core principle involves the addition of a known amount of an

isotopically labeled version of the analyte (the "internal standard") to a sample containing an

unknown quantity of the native analyte.[3]

The isotopically labeled standard is chemically identical to the analyte and therefore exhibits

the same behavior during sample preparation steps (e.g., extraction, derivatization) and

chromatographic separation.[1] Any loss of the analyte during these steps will be mirrored by a

proportional loss of the internal standard.[4]

The mass spectrometer can differentiate between the analyte and the internal standard due to

their mass difference. By measuring the ratio of the signal from the native analyte to the signal

from the isotopically labeled internal standard, the concentration of the analyte in the original

sample can be calculated with high precision, as the ratio is independent of sample recovery.[1]

Experimental Protocol: Quantitative Analysis using
Tetratriacontane-d70 as an Internal Standard

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15127751?utm_src=pdf-body
https://www.benchchem.com/product/b15127751?utm_src=pdf-body
https://scioninstruments.com/us/blog/internal-standards-what-are-they-how-do-i-choose-use-and-benefit-from-them/
https://www.researchgate.net/figure/Analysis-work-flow-for-isotope-dilution-MRM-MS-data-with-and-without-the-use-of-AuDIT_fig3_233766709
https://www.youtube.com/watch?v=9vRhjFKFfv8
https://www.researchgate.net/figure/Analysis-work-flow-for-isotope-dilution-MRM-MS-data-with-and-without-the-use-of-AuDIT_fig3_233766709
https://www.benchchem.com/product/b15127751?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15127751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This section outlines a general methodology for the use of Tetratriacontane-d70 as an internal

standard for the quantification of a non-polar, high molecular weight analyte in a complex

matrix (e.g., biological fluid or environmental sample) by GC-MS.

4.1. Materials and Reagents

Analyte of interest

Tetratriacontane-d70 (Internal Standard, IS)

High-purity organic solvents (e.g., hexane, dichloromethane)

Sample matrix (e.g., plasma, soil extract)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., non-polar phase)

4.2. Preparation of Standard and Stock Solutions

Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve a known amount of the

analyte in a suitable organic solvent.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve a known amount

of Tetratriacontane-d70 in the same solvent.

Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix

extract with varying known concentrations of the analyte stock solution. Add a fixed

concentration of the internal standard stock solution to each calibration standard.

Quality Control (QC) Samples: Prepare QC samples at low, medium, and high

concentrations within the calibration range in the same manner as the calibration standards.

4.3. Sample Preparation

Sample Spiking: To a known volume or weight of the unknown sample, add a precise volume

of the Tetratriacontane-d70 internal standard stock solution.
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Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte

and internal standard from the sample matrix.

Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate and then

concentrate it to a small, known volume under a gentle stream of nitrogen.

Vial Transfer: Transfer the final extract to a GC vial for analysis.

4.4. GC-MS Analysis

Injection: Inject an aliquot of the prepared sample, calibration standards, and QC samples

into the GC-MS system.

Chromatographic Separation: Use a suitable temperature program to achieve baseline

separation of the analyte and the internal standard from other matrix components.

Mass Spectrometric Detection: Operate the mass spectrometer in Selected Ion Monitoring

(SIM) mode. Monitor characteristic ions for both the analyte and Tetratriacontane-d70.

4.5. Data Analysis

Peak Integration: Integrate the peak areas of the selected ions for the analyte and the

internal standard in each chromatogram.

Calibration Curve: For the calibration standards, plot the ratio of the analyte peak area to the

internal standard peak area against the known concentration of the analyte. Perform a linear

regression to obtain the calibration curve.

Quantification: For the unknown samples, calculate the peak area ratio and use the

calibration curve to determine the concentration of the analyte.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for quantitative analysis using an internal

standard.
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Workflow for Quantitative Analysis using a Deuterated Internal Standard
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Caption: A generalized workflow for quantitative analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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